![molecular formula C8H6F3NO5S B1430601 4-Methyl-2-nitrophenyl trifluoromethanesulfonate CAS No. 195455-54-0](/img/structure/B1430601.png)
4-Methyl-2-nitrophenyl trifluoromethanesulfonate
Overview
Description
4-Nitrophenyl trifluoromethanesulfonate, also known as 4-Nitrophenyl triflate, is an organic compound used in various scientific research . It has a molecular weight of 271.17 .
Synthesis Analysis
4-Nitrophenyl trifluoromethanesulfonate may be used as a triflating agent in the synthesis of aryl triflates . It can also be used as a reagent in the synthesis of aryl nonaflate .Molecular Structure Analysis
The molecular formula of 4-Nitrophenyl trifluoromethanesulfonate is C7H4F3NO5S . The SMILES string representation is [O-]N+c1ccc(OS(=O)(=O)C(F)(F)F)cc1 .Chemical Reactions Analysis
4-Nitrophenyl trifluoromethanesulfonate can be used as a reagent for palladium-catalyzed coupling reactions with different substrates .Physical And Chemical Properties Analysis
4-Nitrophenyl trifluoromethanesulfonate is a solid substance with a melting point of 52-55 °C . It is yellow in color .Scientific Research Applications
Synthesis of Aryl Triflates
This compound is used as a triflating agent in the synthesis of aryl triflates, which are important intermediates in various organic synthesis reactions .
Synthesis of Aryl Nonaflate
It also serves as a reagent in the synthesis of aryl nonaflate, another significant intermediate for further chemical transformations .
Palladium-Catalyzed Coupling Reactions
4-Methyl-2-nitrophenyl trifluoromethanesulfonate is utilized as a reagent for palladium-catalyzed coupling reactions with different substrates, which are key reactions in the formation of carbon-carbon bonds .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that similar compounds are often used as reagents in the synthesis of aryl triflates , which are used in palladium-catalyzed coupling reactions .
Mode of Action
4-Methyl-2-nitrophenyl trifluoromethanesulfonate acts as a triflating agent in the synthesis of aryl triflates . It’s also used as a reagent for palladium-catalyzed coupling reactions with different substrates
Biochemical Pathways
It’s known to be involved in the synthesis of aryl triflates and palladium-catalyzed coupling reactions , which are key processes in organic chemistry and drug synthesis.
Action Environment
The action, efficacy, and stability of 4-Methyl-2-nitrophenyl trifluoromethanesulfonate can be influenced by various environmental factors. For instance, it’s known to be a strong methylation agent . .
properties
IUPAC Name |
(4-methyl-2-nitrophenyl) trifluoromethanesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO5S/c1-5-2-3-7(6(4-5)12(13)14)17-18(15,16)8(9,10)11/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJUPDNUBFUXJEN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OS(=O)(=O)C(F)(F)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3NO5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60772852 | |
Record name | 4-Methyl-2-nitrophenyl trifluoromethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60772852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
195455-54-0 | |
Record name | 4-Methyl-2-nitrophenyl trifluoromethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60772852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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